Yttrium(3+);pentahydroxide

• IUPAC Name: yttrium(3+);pentahydroxide
• InChI: InChI=1S/5H2O.3Y/h5*1H2;;;/q;;;;;3*+3/p-5
• InChI Key: RZVFKBCVPKXGSH-UHFFFAOYSA-I
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[Y+3].[Y+3].[Y+3]
• Molecular Formula: H5O5Y3+4
• Molecular Weight: 351.75 g/mol

Description

Yttrium(3+);pentahydroxide is a high-purity inorganic compound supplied For Research Use Only (RUO). This compound serves as a versatile precursor in materials science, particularly for the synthesis of yttrium-containing nanomaterials. A primary research application is its use in generating yttrium oxide (Y₂O₃) nanoparticles via thermal decomposition; this process is a established pathway for creating spherical, high-purity nanoparticles used in advanced material studies . The resulting Y₂O₃ nanoparticles are of significant interest due to their excellent thermal stability, with a melting point above 2400°C, and their applications in phosphors for lighting and displays, advanced ceramics, and as additives in coatings and plastics . Furthermore, research indicates that yttrium oxide nanoparticles synthesized from yttrium complexes demonstrate promising antimicrobial activity, suggesting potential for development of new antimicrobial agents . As a hydroxide precursor, it offers researchers a foundational material for exploring novel synthetic routes in inorganic synthesis and for developing next-generation applications in catalysis, electronics, and biomedical engineering. This product is strictly for professional laboratory research and is not intended for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Comparison with Other Rare Earth Hydroxides

Yttrium hydroxide shares similarities with hydroxides of other rare earth elements (REEs), such as lanthanum hydroxide (La(OH)₃) and cerium hydroxide (Ce(OH)₃). Key differences arise from ionic radii, solubility, and thermal stability:

Property	Y(OH)₃	La(OH)₃	Ce(OH)₃
Ionic Radius (Y³⁺/RE³⁺)	0.90 Å	1.03 Å (La³⁺)	0.92 Å (Ce³⁺)
Solubility in Water	Low (Ksp ≈ 10⁻²³)	Lower (Ksp ≈ 10⁻²⁵)	Moderate (Ksp ≈ 10⁻²⁰)
Thermal Decomposition	Forms Y₂O₃ at ~300°C	Forms La₂O₃ at ~350°C	Forms CeO₂ at ~400°C
Applications	Precursor for Y₂O₃	Catalysis	Oxidative catalysis

Yttrium hydroxide’s smaller ionic radius compared to La³⁺ allows it to substitute into crystal lattices with minimal distortion, as seen in K₀.₅Na₀.₅NbO₃ (KNN) ceramics, where Y³⁺ occupies A-sites due to size compatibility with K⁺/Na⁺ .

Comparison with Other Yttrium Compounds

Yttrium hydroxide is distinct from other yttrium salts and oxides in terms of reactivity, solubility, and applications:

Compound	Formula	Solubility in Water	Thermal Stability	Key Applications
Yttrium Hydroxide	Y(OH)₃	Insoluble	Decomposes to Y₂O₃	Precursor for oxides
Yttrium Acetate	Y(CH₃COO)₃·xH₂O	Soluble	Stable up to 200°C	Catalyst synthesis
Yttrium Chloride	YCl₃·6H₂O	Highly soluble	Dehydrates at 100°C	Electrolytes, doping
Yttrium Oxide	Y₂O₃	Insoluble	Stable >2000°C	Phosphors, ceramics

• Yttrium Acetate: Unlike Y(OH)₃, it is water-soluble and used in liquid-phase syntheses, such as nanoparticle fabrication .
• Yttrium Chloride : Its high solubility makes it ideal for electrochemical applications, whereas Y(OH)₃’s insolubility necessitates alkaline precipitation for isolation .
• Yttrium Oxide : Produced via calcination of Y(OH)₃, it exhibits exceptional thermal stability and is doped with europium (Eu³⁺) for red phosphors in displays .

Structural and Analytical Challenges

Analytical methods for yttrium compounds face limitations. For example, spectrophotometric assays for Y³⁺ often require preconcentration steps due to low sensitivity , while yttrium hydroxide’s insolubility complicates direct analysis . In contrast, yttrium acetate and chloride are more amenable to techniques like ICP-OES and HPLC .

Q & A

Q. How should researchers document and share protocols to enhance reproducibility in Yttrium(3+) pentahydroxide studies?

• Methodological Answer: Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Use electronic lab notebooks (ELNs) to record raw data, instrument settings (e.g., laser power in Raman), and environmental conditions (e.g., glovebox O₂ levels). Publish datasets in repositories like Zenodo with DOIs, and include step-by-step video protocols for complex syntheses .